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A revolutionary functional magnetic resonance imaging (fMRI) technique, Direct Imaging of

Neuronal Activity (DIANA), has recently been developed, promising to transcend the traditional

limitations of neuroimaging by directly detecting neuronal activity. This guide provides an in-

depth technical overview of DIANA, from its foundational principles and experimental protocols

to the ongoing scientific discourse surrounding its validity.

Introduction: The Quest for Direct Neuronal Imaging
For decades, functional MRI (fMRI) has been a cornerstone of neuroscience research,

providing invaluable insights into brain function. However, the most common fMRI technique,

Blood Oxygen Level Dependent (BOLD) imaging, does not measure neural activity directly.

Instead, it detects changes in blood flow and oxygenation that are coupled to neuronal firing, a

process known as the hemodynamic response. This response is inherently slow, peaking

several seconds after the neural event, which fundamentally limits the temporal resolution of

BOLD fMRI.

In 2022, a research group led by Phan Tan Toi and Jang-Yeon Park introduced DIANA, a novel

fMRI method reported to overcome this limitation by directly imaging neuronal activity with

millisecond temporal resolution.[1] This development generated considerable excitement within

the neuroscience community, as it held the potential to map the rapid flow of information across

neural circuits with unprecedented clarity.
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The central hypothesis behind DIANA is that the fMRI signal can be made sensitive to the

physiological changes that occur at the neuronal membrane during an action potential.

The Biophysical Hypothesis: Interfacial Water and T2
Changes
The proposed mechanism for the DIANA signal is a change in the transverse relaxation time

(T2) of water molecules at the interface of the neuronal membrane.[1][2] The theory posits that

the propagation of an action potential—a rapid change in the electrical potential across the

neuronal membrane—alters the orientation of water molecules bound to the lipid bilayer. This

reorientation of "interfacial water" is hypothesized to be detectable as a subtle change in the

T2-weighted MRI signal.[1][2]

Unlike BOLD fMRI, which is dependent on a sluggish vascular response, this proposed

mechanism would be time-locked to the neuronal firing itself, allowing for imaging with

millisecond precision.
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Experimental Protocols
The initial DIANA experiments were conducted on anesthetized mice at a high magnetic field

strength of 9.4 Tesla. The following sections detail the key aspects of the experimental protocol

as described in the foundational study by Toi et al. (2022).

Animal Preparation and Stimulation
Subjects: Anesthetized mice.

Anesthesia: Typically, a combination of medetomidine and isoflurane is used to maintain a

stable physiological state.

Stimulation: Sensory stimulation, such as electrical stimulation of the whisker pad or

forelimb, is used to evoke neuronal activity in specific brain regions. The stimulation is

precisely timed and synchronized with the MRI data acquisition.

MRI Acquisition
A key innovation of DIANA is its use of a line-scanning fast low-angle shot (FLASH) pulse

sequence, which allows for extremely rapid image acquisition.
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Data Presentation: Quantitative Parameters
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The following tables summarize the key quantitative parameters from the original DIANA study

and a subsequent replication attempt.

Parameter
Toi et al. (2022) - Original

Study

Choi et al. (2023) -

Replication Attempt

Magnetic Field Strength 9.4 T 15.2 T

Pulse Sequence 2D Line-Scanning FLASH
2D Line-Scanning FLASH

(identical protocol)

Temporal Resolution (TR) 5 ms 5 ms

Echo Time (TE) 2 ms 2 ms

Matrix Size 72 x 54
Not specified, but used

identical protocol

Stimulus Duration 5 ms
Not specified, but used

identical protocol

Number of Trials 50-300 Up to 1,050

Reported Signal Change ~0.2%
No detectable neuronal

activity-like peak

Table 1: Comparison of key MRI acquisition parameters.

Key Findings and Visualizations
The initial DIANA study successfully mapped the propagation of neuronal signals along the

thalamocortical pathway in the mouse brain.

Thalamocortical Pathway Mapping
Using whisker-pad stimulation, DIANA fMRI was able to detect sequential activation in the

ventral posteromedial nucleus (VPM) of the thalamus and the primary somatosensory barrel

field (S1BF) of the cortex. The timing of these activations was consistent with the known

electrophysiological delays in this pathway.
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The DIANA Controversy: Signal or Artifact?
Despite the promising initial results, the DIANA technique has been met with skepticism, and

several independent research groups have failed to replicate the original findings.[3][4][5][6][7]

Failed Replication Attempts
Studies attempting to reproduce the DIANA signal, even with higher magnetic field strengths

and more extensive signal averaging, have not observed the fast, neuronal-like fMRI peak

reported in the original paper.[7] These studies did, however, reliably detect the conventional

BOLD response to the same stimuli.

The Artifact Hypothesis
A leading alternative explanation is that the DIANA signal is not of biological origin but is

instead an artifact arising from the specifics of the pulse sequence and its interaction with the
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MRI hardware and the sample.[3][4][8][9] Research from a group at MIT suggests that subtle,

non-ideal aspects of the pulse sequence timing, particularly a short trigger interval

synchronized with the stimulus, could create spurious signals that mimic the appearance of a

fast neuronal response.[4] This group was able to generate DIANA-like signals even in a tube

of water, where no neuronal activity is present, by using the same pulse sequence.[3][9]
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Conclusion and Future Directions
DIANA neuroimaging was introduced as a groundbreaking technique with the potential to

revolutionize our understanding of brain function by providing a direct window into neural

dynamics. The initial findings were compelling, demonstrating the ability to map neural

pathways with unprecedented spatiotemporal resolution.

However, the significant challenges in replicating these findings and the strong evidence for a

potential artifactual origin of the signal have cast doubt on the validity of DIANA as a direct

measure of neuronal activity. The ongoing scientific debate highlights the rigorous process of

validation that new scientific methods must undergo.

For researchers, scientists, and drug development professionals, the story of DIANA serves as

a critical case study in the complexities of neuroimaging. While the quest for a non-invasive,

high-resolution method to directly image neuronal firing continues, the lessons learned from the

development and scrutiny of DIANA will undoubtedly inform and refine future approaches in

this exciting and challenging field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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